(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(1H-indol-6-yl)methanone

• IUPAC Name: [3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(1H-indol-6-yl)methanone
• InChI: InChI=1S/C20H22N4O2/c1-13-10-19(23-14(2)22-13)26-17-4-3-9-24(12-17)20(25)16-6-5-15-7-8-21-18(15)11-16/h5-8,10-11,17,21H,3-4,9,12H2,1-2H3
• InChI Key: NNYNNXBZZFIBSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCCN(C2)C(=O)C3=CC4=C(C=C3)C=CN4
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• CAS No.: 2034472-81-4

Description

(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(1H-indol-6-yl)methanone is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.422. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Synthesis

• The complex formation of 4,6-dimethyl-2-(1H)-pyrimidinone with dysprosium(III) tris(acetylacetonate) highlights the acid-base properties and complex-forming ability of pyrimidinone derivatives, showing potential for coordination chemistry and material science applications (Pod'yachev et al., 1994).
• Research on pyrazole derivatives including pyrimidinone and pyrazolo[4,3-d]-pyrimidine derivatives has shown significant antimicrobial and anticancer activities, indicating potential pharmaceutical applications (Hafez et al., 2016).

Potential Applications

• Studies on pyrimidinone and oxazinone derivatives fused with thiophene rings have reported antimicrobial activity, suggesting their use as antimicrobial agents (Hossan et al., 2012).
• Piperazinyl oxazolidinone derivatives have been evaluated for their antibacterial properties against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus, hinting at their potential as novel antibacterial agents (Tucker et al., 1998).

Antitumor/Anticancer and Antimicrobial Activities

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated for their anti-inflammatory and analgesic activities, indicating a broad scope for pharmaceutical development (Abu‐Hashem et al., 2020).
• Synthesis and evaluation of novel O-Mannich bases of 4,6-diaryl-3,4-dihydropyrimidine-2(1H)-ones have shown promising antitumor and anticancer activities, suggesting the potential for developing new therapeutic agents (Venkateshwarlu et al., 2014).